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Compound of Interest

Compound Name: Sodium carbonate sulfate

CAS No.: 69011-11-6

Cat. No.: B1625722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium-based

sorbents, primarily sodium carbonate (Na₂CO₃), for the capture of carbon dioxide (CO₂). While

the term "sodium carbonate sulfate" does not refer to a distinct compound for direct CO₂

capture, this document will address the role of sodium sulfate (Na₂SO₄) as a precursor in the

synthesis of sodium carbonate for this application.

Introduction to Sodium Carbonate in CO₂ Capture
Sodium carbonate is a promising sorbent for CO₂ capture due to its low cost, wide availability,

and non-toxic nature.[1] It is particularly suitable for capturing CO₂ from flue gas streams at

moderate temperatures. The primary mechanism involves the reaction of sodium carbonate

with CO₂ and water to form sodium bicarbonate (NaHCO₃).[2]

CO₂ Capture Mechanisms
The capture of CO₂ by sodium carbonate is a reversible chemical absorption process. The key

reactions are:
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Formation of Sodium Bicarbonate: Na₂CO₃(s) + CO₂(g) + H₂O(g) ↔ 2NaHCO₃(s)[2]

Formation of Wegscheider's Salt (an intermediate): Na₂CO₃(s) + 0.6CO₂(g) + 0.6H₂O(g) ↔

0.4[Na₂CO₃·3NaHCO₃(s)][2]

Both of these forward reactions are exothermic. The captured CO₂ can be released, and the

sodium carbonate regenerated, by heating the resulting sodium bicarbonate, which is an

endothermic process.[2]

Types of Sodium Carbonate-Based Sorbents
Several forms of sodium carbonate sorbents have been investigated to enhance CO₂ capture

performance:

Unsupported Sodium Carbonate: This is the simplest form, often used as a powder.

Hydrated sodium carbonate powders have shown high CO₂ sorption capacity.[3]

Supported Sodium Carbonate: To improve surface area, attrition resistance, and prevent

caking, sodium carbonate can be dispersed on various porous supports like gamma-alumina

(γ-Al₂O₃) or nanocarbon materials.[4][5]

Hydrated Sodium Carbonate Powders (HSCPs): These are prepared by mixing water with

Na₂CO₃ powders. The resulting alkaline solution on the particle surface provides an

excellent gas-liquid interface, significantly enhancing CO₂ sorption capacity and kinetics.[3]

Quantitative Data on CO₂ Capture Performance
The following table summarizes key performance metrics for different sodium carbonate-based

sorbents.
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Sorbent Type
CO₂ Capture
Capacity

Operating
Temperature
(°C)

Regeneration
Temperature
(°C)

Key Findings

Unsupported

Sodium

Carbonate

Approx. 90%

capture in early

stages of fixed-

bed tests[2]

60 - 80[2] 160[2]

Prone to caking

and

agglomeration.[2]

[5]

Hydrated Sodium

Carbonate

Powder (HSCP-

70: 70%

Na₂CO₃, 30%

H₂O)

282 mg CO₂ / g

sorbent[3]
30 - 50[3] Not specified

Significantly

enhanced

sorption capacity

and kinetics

compared to dry

Na₂CO₃.[3]

Na₂CO₃ on γ-

Al₂O₃

39.238 mg CO₂ /

g sorbent[4]
50[4] Not specified

Optimized

conditions

include a

H₂O/CO₂ mole

ratio of 1.[4]

Na₂CO₃-

Nanocarbon

Hybrid (NaCH-

923)

5.2 mmol CO₂ / g

(approx. 228.8

mg CO₂ / g)[5]

Ambient

Lower than

conventional

methods

High capture

capacity and

stability over

multiple cycles.

[5]

Experimental Protocols
Preparation of Hydrated Sodium Carbonate Powders
(HSCPs)
This protocol is based on the methodology for preparing HSCPs with varying water content.[3]

Materials:

Anhydrous Sodium Carbonate (Na₂CO₃), 99.8% purity
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Deionized water

Procedure:

Weigh the desired amount of anhydrous Na₂CO₃ powder.

Calculate and add the required amount of deionized water to achieve the target weight

percentage (e.g., for HSCP-70, use 70g of Na₂CO₃ and 30g of water).

Mix the components thoroughly until a free-flowing hydrated powder is obtained.

CO₂ Sorption Measurement in a Fixed-Bed Reactor
This protocol describes a typical setup for evaluating the CO₂ capture performance of a

sorbent.[2][4]

Apparatus:

Fixed-bed reactor

Gas flow controllers

Humidifier for water vapor introduction

Temperature controller and furnace

Gas analyzer (e.g., mass spectrometer or infrared gas analyzer) to measure CO₂

concentration at the reactor outlet.

Procedure:

Pack a known amount of the sorbent into the fixed-bed reactor.

Pre-treat the sorbent as required (e.g., by heating in an inert gas flow to remove any

adsorbed impurities).

Introduce a simulated flue gas stream with a defined CO₂ concentration (e.g., 15% v/v in air

or nitrogen), flow rate, and humidity through the reactor at the desired carbonation

temperature (e.g., 60°C).[2][6]
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Continuously monitor the CO₂ concentration at the reactor outlet using the gas analyzer.

The breakthrough point is reached when the CO₂ concentration at the outlet starts to

significantly increase.

Continue the gas flow until the sorbent is saturated (outlet CO₂ concentration equals the inlet

concentration).

Calculate the CO₂ capture capacity based on the breakthrough curve.

For regeneration, switch the gas flow to an inert gas (e.g., nitrogen) or pure CO₂ and

increase the temperature to the desired regeneration temperature (e.g., 160°C) to release

the captured CO₂.[2]

Multiple carbonation-regeneration cycles can be performed to evaluate the sorbent's stability.

Role of Sodium Sulfate in Sodium Carbonate
Production
While "sodium carbonate sulfate" is not a direct CO₂ sorbent, sodium sulfate (Na₂SO₄), a

common industrial byproduct, can be a raw material for producing sodium carbonate.[7] This is

relevant for creating a sustainable and circular economy approach to CO₂ capture.

One proposed method involves a thermochemical process where waste Na₂SO₄ is first

reduced to sodium sulfide (Na₂S) using a reducing agent like charcoal at high temperatures

(e.g., 750°C). The resulting Na₂S is then reacted with CO₂ at a lower temperature (e.g., 300°C)

to produce high-purity sodium carbonate (Na₂CO₃) and elemental sulfur.[7] Another approach

involves the double decomposition reaction of sodium sulfate and ammonium bicarbonate.[8]

Diagrams
CO₂ Capture and Regeneration Cycle
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Caption: CO₂ capture and regeneration cycle using sodium carbonate.

Experimental Workflow for Sorbent Evaluation
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Caption: Workflow for evaluating CO₂ capture performance of sodium carbonate sorbents.

Sodium Carbonate Production from Sodium Sulfate
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Caption: Thermochemical conversion of sodium sulfate to sodium carbonate for CO₂ capture

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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